6-Amino-3-methylbenzylamine
Cat. No. B8747697
M. Wt: 136.19 g/mol
InChI Key: QPTHAAPTCAZVPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07348332B2
Procedure details
The title compound was prepared in analogy to a) (2-aminomethyl-6-methyl-phenylamine) from 2-amino-5-methylbenzamide.
Name
Identifiers
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REACTION_CXSMILES
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NCC1C=CC=C(C)C=1N.[NH2:11][C:12]1[CH:20]=[CH:19][C:18]([CH3:21])=[CH:17][C:13]=1[C:14]([NH2:16])=O>>[NH2:16][CH2:14][C:13]1[CH:17]=[C:18]([CH3:21])[CH:19]=[CH:20][C:12]=1[NH2:11]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NCC1=C(C(=CC=C1)C)N
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1=C(C(=O)N)C=C(C=C1)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NCC1=C(C=CC(=C1)C)N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
